Cas no 1235481-43-2 ((R)-P7C3-Ome)

• Product Name: (R)-P7C3-Ome
• CAS No: 1235481-43-2
• MF: C₂₂H₂₀Br₂N₂O₂
• MW: 504.21440410614
• MDL: MFCD28023592
• CID: 2084060
• PubChem ID: 1100216
• Update Time: 2025-09-26

(R)-P7C3-Ome Chemical and Physical Properties

Names and Identifiers

• (R)-P7C3-Ome
• 1-(3,6-Dibromo-carbazol-9-yl)-3-(3-methoxy-phenylamino)-propan-2-ol
• R-P7C3-Ome
• (R)-1-(3,6-dibromo-9H-carbazol-9-yl)-3-((3-methoxyphenyl)amino)propan-2-ol
• (R)-1-(3,6-dibromo-9H-carbazol-9-yl)-3-(3-methoxyphenylamino)propan-2-ol
• AOB87792
• (2R)-1-(3,6-dibromo-9H-carbazol-9-yl)-3-[(3-methoxyphenyl)amino]propan-2-ol
• 1235481-43-2
• EX-A374
• SCHEMBL410621
• NCGC00408808-01
• DB-247292
• AKOS027254174
• 1235481-41-0
• (2R)-1-(3,6-dibromocarbazol-9-yl)-3-(3-methoxyanilino)propan-2-ol
• (I+/-R)-3,6-Dibromo-I+/--[[(3-methoxyphenyl)amino]methyl]-9H-carbazole-9-ethanol
• DTXSID601145489
• (2R)-1-(3,6-DIBROMOCARBAZOL-9-YL)-3-[(3-METHOXYPHENYL)AMINO]PROPAN-2-OL

• MDL： MFCD28023592
• Inchi： 1S/C22H20Br2N2O2/c1-28-18-4-2-3-16(11-18)25-12-17(27)13-26-21-7-5-14(23)9-19(21)20-10-15(24)6-8-22(20)26/h2-11,17,25,27H,12-13H2,1H3/t17-/m1/s1
• InChI Key： LEICNUMXFWNCSJ-QGZVFWFLSA-N
• SMILES： BrC1=CC=C2C(=C1)C1C=C(C=CC=1N2C[C@@H](CNC1C=CC=C(C=1)OC)O)Br

Computed Properties

• Exact Mass: 503.98710g/mol
• Monoisotopic Mass: 501.98915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.4
• XLogP3: 5.7

(R)-P7C3-Ome Security Information

• Storage Condition：(BD333813)